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Compound of Interest

Compound Name: (R)-Lansoprazole-d4

Cat. No.: B12410231

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial sources of (R)-
Lansoprazole-d4, a deuterated internal standard crucial for the accurate quantification of (R)-
Lansoprazole (Dexlansoprazole) in various biological matrices. This document is intended for
researchers, scientists, and drug development professionals who require reliable sources of
this stable isotope-labeled compound and detailed methodologies for its application in
bioanalytical assays.

Commercial Supplier Overview

(R)-Lansoprazole-d4 is available from a select number of specialized chemical suppliers. The
following table summarizes the key quantitative data for the commercially available (R)-
Lansoprazole-d4 and its racemic counterpart, Lansoprazole-d4. It is important to note that
while some suppliers explicitly list the (R)-enantiomer, others may offer the racemic mixture.
Researchers should carefully verify the product specifications with the supplier to ensure it
meets their specific analytical needs.
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Isotopic ]
. Product Catalog . . . Available
Supplier Purity Purity/Enric .
Name Number Quantities
hment
In-stock, o
(R)- -~ Not explicitly
MedChemEx Certificate of 1 mg, 5 mg,
Lansoprazole  HY-13662BS ] stated on
press Analysis 10 mg, 50 mg
-d4 ] product page
available
In-stock, o
- Not explicitly
Lansoprazole Certificate of 1 mg, 5 mg,
HY-13662S ) stated on
-d4 Analysis 10 mg, 50 mg
) product page
available
) Certificate of Not explicitly
Simson Dexlansopraz ]
L020016 Analysis stated on In-stock
Pharma ole-D4 )
available product page
Certificate of Not explicitly
Lansoprazole )
D4 L020015 Analysis stated on In-stock
available product page
10 mg, 25
ESS Chem Lansoprazole 98.8%
ESS0259 99% atom D mg, 50 mg,
Co. -D4 (HPLC)
100 mg
(R)- Certificate of Not explicitly )
) Enquire for
Veeprho Lansoprazole = DVEO00723 Analysis stated on detai
etails
-D4 available product page
) (R)- Certificate of Not explicitly )
Axios ) Enquire for
Lansoprazole  AR-L01149 Analysis stated on )
Research ] details
-d4 available product page

Note: Pricing information is subject to change and should be obtained directly from the

suppliers. "Certificate of Analysis available" indicates that detailed purity and characterization

data can be requested from the vendor.
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Experimental Protocol: Quantification of (R)-
Lansoprazole in Human Plasma using LC-MS/MS
with (R)-Lansoprazole-d4 as an Internal Standard

The following is a representative experimental protocol synthesized from established

bioanalytical methods for lansoprazole and dexlansoprazole. This method utilizes liquid

chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific

technique for drug quantification in complex biological matrices.

1

. Materials and Reagents:

(R)-Lansoprazole reference standard

(R)-Lansoprazole-d4 internal standard (IS)

Human plasma (with appropriate anticoagulant, e.g., K2EDTA)
Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Ammonium formate (LC-MS grade)

Formic acid (LC-MS grade)

Water (deionized, 18 MQ-cm)

. Preparation of Stock and Working Solutions:

Stock Solutions (1 mg/mL): Accurately weigh and dissolve (R)-Lansoprazole and (R)-
Lansoprazole-d4 in methanol to prepare individual stock solutions.

Working Standard Solutions: Serially dilute the (R)-Lansoprazole stock solution with 50:50
(v/v) acetonitrile:water to prepare a series of working standard solutions for the calibration
curve and quality control (QC) samples.
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Internal Standard Working Solution (100 ng/mL): Dilute the (R)-Lansoprazole-d4 stock
solution with 50:50 (v/v) acetonitrile:water.

. Sample Preparation (Protein Precipitation):

To 100 pL of plasma sample (calibrator, QC, or unknown), add 20 uL of the internal standard
working solution (100 ng/mL).

Vortex for 10 seconds.

Add 300 pL of acetonitrile to precipitate plasma proteins.

Vortex vigorously for 1 minute.

Centrifuge at 13,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

Reconstitute the residue in 100 pL of the mobile phase.

Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

. LC-MS/MS Conditions:

Liquid Chromatography (LC):

o Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 pum)

o Mobile Phase A: 0.1% formic acid in water

o Mobile Phase B: 0.1% formic acid in acetonitrile

o Gradient: A suitable gradient program to achieve separation of the analyte and IS from
matrix components. For example:

= 0-0.5min;: 20% B

= 0.5-2.5 min: 20-80% B
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» 2.5-3.0 min: 80% B
» 3.0-3.1 min: 80-20% B

= 3.1-4.0 min: 20% B

o Flow Rate: 0.4 mL/min
o Injection Volume: 5 uL

o Column Temperature: 40°C

o Tandem Mass Spectrometry (MS/MS):
o lonization Mode: Electrospray lonization (ESI), Positive
o Scan Type: Multiple Reaction Monitoring (MRM)
o MRM Transitions:
» (R)-Lansoprazole: Precursor ion (Q1) m/z 370.1 - Product ion (Q3) m/z 252.1
» (R)-Lansoprazole-d4: Precursor ion (Q1) m/z 374.1 - Product ion (Q3) m/z 256.1

o Instrument Parameters: Optimize collision energy, declustering potential, and other source
parameters for maximum signal intensity.

(62}

. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of (R)-Lansoprazole to (R)-
Lansoprazole-d4 against the nominal concentration of the calibration standards.

Use a weighted linear regression (e.g., 1/x?) to fit the calibration curve.

Quantify the concentration of (R)-Lansoprazole in QC and unknown samples by interpolating
their peak area ratios from the calibration curve.

Visualizations
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The following diagrams illustrate the experimental workflow for the bioanalytical method
described above.
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Caption: Bioanalytical workflow for (R)-Lansoprazole quantification.
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 To cite this document: BenchChem. [Commercial Sources and Analytical Applications of (R)-
Lansoprazole-d4: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12410231#commercial-sources-of-r-lansoprazole-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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